Cas no 62003-85-4 (Heptanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methyl-)

Heptanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methyl- structure
62003-85-4 structure
Product Name:Heptanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methyl-
CAS No:62003-85-4
MF:C13H25NO4
MW:259.341904401779
CID:1632629
Update Time:2024-08-30

Heptanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Heptanoic acid, 4-[[(1,1-dimethylethoxy)carbonyl]amino]-6-methyl-
    • Inchi: 1S/C13H25NO4/c1-9(2)8-10(6-7-11(15)16)14-12(17)18-13(3,4)5/h9-10H,6-8H2,1-5H3,(H,14,17)(H,15,16)
    • InChI Key: ILHMTULQPDRVLS-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CCC(NC(OC(C)(C)C)=O)CC(C)C

Computed Properties

  • Exact Mass: 259.17845
  • Monoisotopic Mass: 259.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 8
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.6A^2

Experimental Properties

  • Density: 1.033±0.06 g/cm3(Predicted)
  • Boiling Point: 396.6±25.0 °C(Predicted)
  • PSA: 75.63
  • pka: 4?+-.0.10(Predicted)
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